Cas no 1263413-44-0 (2-(Methylamino)-3-nitrobenzonitrile)

• Product Name: 2-(Methylamino)-3-nitrobenzonitrile
• CAS No: 1263413-44-0
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 2112343
• Update Time: 2023-08-04

2-(Methylamino)-3-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-3-nitroBenzonitrile
• 2-(Methylamino)-3-nitrobenzonitrile

• Inchi： 1S/C8H7N3O2/c1-10-8-6(5-9)3-2-4-7(8)11(12)13/h2-4,10H,1H3
• InChI Key： VWVPMJPRMCTNKG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C(C#N)C=1NC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Topological Polar Surface Area: 81.6